Cas no 916792-07-9 (2-Bromo-4-fluoro-5-methylbenzonitrile)

• Product Name: 2-Bromo-4-fluoro-5-methylbenzonitrile
• CAS No: 916792-07-9
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD07782070
• CID: 820602
• PubChem ID: 26985255
• Update Time: 2024-10-26

2-Bromo-4-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-methylbenzonitrile
• PC1372
• SBB094881
• AM61682
• TRA0013453
• FCH1326970
• SY023634
• Benzonitrile, 2-bromo-4-fluoro-5-methyl-
• AX8226634
• AB0027649
• ST2409661
• W9503
• 2-bromo-4-fluoro-5-methylbenzenecarbonitrile
• 2-Bromo-4-fluoro-5-methylbenzonitrile (ACI)
• 4-Bromo-5-cyano-2-fluorotoluene
• MFCD07782070
• 6-Bromo-4-fluoro-m-tolunitrile
• DB-313677
• PS-7964
• CHEMBL5012199
• 2-bromo-4-fluoro-5-methyl-benzonitrile
• AKOS015998783
• DTXSID80650421
• CS-W003433
• SCHEMBL15187864
• 916792-07-9

• MDL： MFCD07782070
• Inchi： 1S/C8H5BrFN/c1-5-2-6(4-11)7(9)3-8(5)10/h2-3H,1H3
• InChI Key： GFLYZSZBOYNJRI-UHFFFAOYSA-N
• SMILES： N#CC1C(Br)=CC(F)=C(C)C=1

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.59
• Boiling Point: 291℃ at 760 mmHg
• Flash Point: 130℃
• PSA: 23.79000
• LogP: 2.76828

2-Bromo-4-fluoro-5-methylbenzonitrile Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles